Cas no 102617-10-7 (Piperidine,1-[[2-(phenoxymethyl)cyclopropyl]carbonyl]-, trans- (9CI))
102617-10-7 structure
Product Name:Piperidine,1-[[2-(phenoxymethyl)cyclopropyl]carbonyl]-, trans- (9CI)
CAS No:102617-10-7
MF:C16H21NO2
MW:259.3434445858
CID:142807
PubChem ID:13705301
Update Time:2025-04-19
Piperidine,1-[[2-(phenoxymethyl)cyclopropyl]carbonyl]-, trans- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Piperidine,1-[[2-(phenoxymethyl)cyclopropyl]carbonyl]-, trans- (9CI)
- [(1R,2R)-2-(phenoxymethyl)cyclopropyl]-piperidin-1-ylmethanone
- Piperidine, 1-((2-(phenoxymethyl)cyclopropyl)carbonyl)-, trans-
- trans-1-((2-(Phenoxymethyl)cyclopropyl)carbonyl)piperidine
- BRN 5563109
- 102617-10-7
- DTXSID50145410
-
- Inchi: 1S/C16H21NO2/c18-16(17-9-5-2-6-10-17)15-11-13(15)12-19-14-7-3-1-4-8-14/h1,3-4,7-8,13,15H,2,5-6,9-12H2/t13-,15+/m0/s1
- InChI Key: XRKOWMJQZZAFLZ-DZGCQCFKSA-N
- SMILES: O(C1C=CC=CC=1)C[C@@H]1C[C@H]1C(N1CCCCC1)=O
Computed Properties
- Exact Mass: 259.15733
- Monoisotopic Mass: 259.157229
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 29.5
Experimental Properties
- Density: 1.139
- Boiling Point: 422.9°C at 760 mmHg
- Flash Point: 209.6°C
- Refractive Index: 1.563
- PSA: 29.54
- LogP: 2.65190
Piperidine,1-[[2-(phenoxymethyl)cyclopropyl]carbonyl]-, trans- (9CI) Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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